N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide

• IUPAC Name: N-[(E)-(4-hydroxyphenyl)methylideneamino]-3-(4-methoxyphenyl)-1H-pyrazole-5-carboxamide
• InChI: InChI=1S/C18H16N4O3/c1-25-15-8-4-13(5-9-15)16-10-17(21-20-16)18(24)22-19-11-12-2-6-14(23)7-3-12/h2-11,23H,1H3,(H,20,21)(H,22,24)/b19-11+
• InChI Key: QLNUEIZHRBTKNO-YBFXNURJSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NNC(=C2)C(=O)NN=CC3=CC=C(C=C3)O
• Isomeric SMILES: COC1=CC=C(C=C1)C2=NNC(=C2)C(=O)N/N=C/C3=CC=C(C=C3)O
• Molecular Formula: C18H16N4O3
• Molecular Weight: 336.3 g/mol

Description

N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide (abbreviated as HMPH) is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. HMPH is a pyrazole derivative that has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide is not fully understood. However, studies have suggested that N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide exerts its therapeutic effects by inhibiting the expression of various proteins involved in cancer cell proliferation, inducing apoptosis, and inhibiting the production of inflammatory cytokines. N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has also been shown to inhibit the activation of NF-κB signaling pathway, which plays a crucial role in inflammation and cancer.
Biochemical and Physiological Effects:
N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has been shown to possess various biochemical and physiological effects. Studies have shown that N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide inhibits the expression of various proteins involved in cancer cell proliferation, induces apoptosis, and inhibits the production of inflammatory cytokines. N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has also been shown to possess antimicrobial properties by inhibiting the growth of various bacterial and fungal strains. Additionally, N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has been shown to possess antioxidant properties by scavenging free radicals and reducing oxidative stress.

Advantages and Limitations for Lab Experiments

N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has several advantages as a therapeutic agent, including its anticancer, anti-inflammatory, and antimicrobial properties. However, there are also limitations associated with its use in lab experiments. N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has low solubility in water, which can affect its bioavailability and efficacy. Additionally, N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has poor stability under acidic and basic conditions, which can affect its storage and handling.

Future Directions

There are several future directions for the research and development of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide. One potential direction is to explore the use of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide as a therapeutic agent for other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to explore the use of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide as a drug delivery system for targeted drug delivery. Additionally, further studies are needed to elucidate the mechanism of action of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide and its potential side effects.
Conclusion:
In conclusion, N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide is a pyrazole derivative that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has been extensively studied for its anticancer, anti-inflammatory, and antimicrobial properties. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide have been discussed in this paper. Further research is needed to fully understand the potential of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide as a therapeutic agent.

Synthesis Methods

N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide can be synthesized using various methods, including the condensation reaction between 4-hydroxybenzaldehyde and 4-methoxyphenylhydrazine, followed by the reaction with ethyl acetoacetate and hydrazine hydrate. Another method involves the reaction between 1,3-dimethylbarbituric acid and 4-hydroxybenzaldehyde, followed by the reaction with 4-methoxyphenylhydrazine and hydrazine hydrate. The purity of N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide can be determined using various analytical techniques, including thin-layer chromatography, high-performance liquid chromatography, and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has been extensively studied for its potential therapeutic applications, including its anticancer, anti-inflammatory, and antimicrobial properties. Studies have shown that N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide inhibits the growth of cancer cells by inducing apoptosis and inhibiting the expression of various proteins involved in cancer cell proliferation. N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has also been shown to possess anti-inflammatory properties by inhibiting the production of inflammatory cytokines and reducing the activation of NF-κB signaling pathway. Additionally, N'-(4-hydroxybenzylidene)-3-(4-methoxyphenyl)-1H-pyrazole-5-carbohydrazide has been shown to possess antimicrobial properties by inhibiting the growth of various bacterial and fungal strains.